Cas no 61758-96-1 (Propanoic acid, 3-[(ethylamino)sulfonyl]-)

• Product Name: Propanoic acid, 3-[(ethylamino)sulfonyl]-
• CAS No: 61758-96-1
• MF: C₅H₁₁NO₄S
• MW: 181.21014046669
• CID: 1629141
• Update Time: 2024-09-12

Propanoic acid, 3-[(ethylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(ethylamino)sulfonyl]-

• Inchi： 1S/C5H11NO4S/c1-2-6-11(9,10)4-3-5(7)8/h6H,2-4H2,1H3,(H,7,8)
• InChI Key： QHCHYPGORAYHED-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCS(NCC)(=O)=O

Computed Properties

• Exact Mass: 181.04093

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 354.4±44.0 °C(Predicted)
• PSA: 83.47
• pka: 4.08±0.10(Predicted)